[(But-3-en-2-yl)oxy](tert-butyl)dimethylsilane

• CAS No.: 90270-45-4
• Molecular Formula: C10H22OSi
• Molecular Weight: 186.37 g/mol
• IUPAC Name: but-3-en-2-yloxy-tert-butyl-dimethylsilane
• InChI: InChI=1S/C10H22OSi/c1-8-9(2)11-12(6,7)10(3,4)5/h8-9H,1H2,2-7H3
• InChI Key: VAOGBZQGOFYUSV-UHFFFAOYSA-N
• Canonical SMILES: CC(C=C)O[Si](C)(C)C(C)(C)C

Description

[(But-3-en-2-yl)oxy](tert-butyl)dimethylsilane is a useful research compound. Its molecular formula is C10H22OSi and its molecular weight is 186.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of but-3-en-2-ol (5.0 g, 69.34 mmol) in CH2Cl2 (100 mL) at 0° C. was added imidazole (5.66 g, 1.2 eq) and TBSCl (10.45 g, 1.0 eq). The reaction mixture was stirred at 0° C. to rt for 3 h. Solid was filtered off, the filtrate was concentrated and passed through a short silica gel column by eluting with hexane to give tert-butyl-dimethyl-(1-methyl-allyloxy)-silane (10.86 g, 85%) as a colorless oil.